Cas no 108717-96-0 (1-Benzyl-4-phenyl-1,2,3-triazole)

• Product Name: 1-Benzyl-4-phenyl-1,2,3-triazole
• CAS No: 108717-96-0
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• MDL: MFCD11707028
• CID: 1039584
• PubChem ID: 11310894
• Update Time: 2025-04-20

1-Benzyl-4-phenyl-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-phenyl-1,2,3-triazole
• 1-benzyl-4-phenyltriazole
• 1,2,3-triazoles 1-benzyl-4-phenyl-1H-1,2,3-triazole
• 1-benyzl-4-phenyl-1H-1,2,3-triazole
• 1-benzyl-4-phenyl-triazole
• N-benzyl-4-phenyl-1H-1,2,3-triazole
• Z2044749443
• CHEMBL1825043
• BDBM50351882
• AKOS005067329
• MFCD11707028
• CS-0253920
• GANAQXGHGKBVKP-UHFFFAOYSA-N
• 1-Benzyl-4-phenyl-1H-[1,2,3]triazole
• SCHEMBL935182
• 108717-96-0
• 1H-1,2,3-Triazole, 4-phenyl-1-(phenylmethyl)-
• DB-337095
• DTXSID60461976
• 1-benzyl-4-phenyl-1H-1,2,3-triazole

• MDL： MFCD11707028
• Inchi： 1S/C15H13N3/c1-3-7-13(8-4-1)11-18-12-15(16-17-18)14-9-5-2-6-10-14/h1-10,12H,11H2
• InChI Key： GANAQXGHGKBVKP-UHFFFAOYSA-N
• SMILES： N1(C=C(C2C=CC=CC=2)N=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.11100
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 2.99340